8-Prop-2-enoyl-1-oxa-8-azaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-prop-2-enoyl-1-oxa-8-azaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C12H17NO4/c1-2-10(14)13-5-3-12(4-6-13)7-9(8-17-12)11(15)16/h2,9H,1,3-8H2,(H,15,16)
• InChI Key: ADKBZMVVOQGHAF-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCC2(CC1)CC(CO2)C(=O)O
• Molecular Formula: C12H17NO4
• Molecular Weight: 239.27 g/mol

Description

8-oxa-2-azaspiro[4.5]decane is a type of spiro derivative, which are bicyclic organic compounds formed by two rings linked by one carbon atom. These compounds possess 3D structural properties and inherent rigidity. They are widely applied in the synthesis of biologically active compounds and are found within natural compounds. They are used as an FGFR4 inhibitor for the treatment of hepatocellular carcinoma, as inhibitors of the vanin-1 enzyme, which plays an important role in metabolism and inflammation, as 17β-HSD1 inhibitors in the treatment or prevention of diseases or disorders associated with steroid hormones or requiring concentration reduction of endogenous estradiol, and as NO-independent and heme-dependent sGC stimulants that are useful in the treatment of a variety of diseases.

Synthesis Analysis

A convenient synthesis of new 8-oxa-2-azaspiro[4.5]decane from commercially available reagents based on tetrahydropyran-4-carbonitrile and 1-bromo-2-fluoroethane has been developed. This compound is promising for the production of important biologically active compounds.

Molecular Structure Analysis

The molecular formula of 8-oxa-2-azaspiro[4.5]decane is C8H15NO. Its average mass is 141.211 Da and its monoisotopic mass is 141.115356 Da.

Chemical Reactions Analysis

The general approach for the formation of the pyrrolidine ring in 3,3-disubstituted derivatives is the reduction of 4-halogenobutanonitrile derivatives of the type 6 with lithium aluminum hydride or hydrogen in the presence of Raney nickel and aqueous ammonia in methanol, which leads to the closure of the pyrrolidine ring into heterocycles.

Future Directions

Spiro compounds are attracting attention as scaffolds in the search for modern drugs. The combination of the intrinsic complexity and, more importantly, the rigidity of these scaffolds offer a number of advantages for programmed drug discovery. The introduction of at least one heterocycle into spiro compounds significantly increases the value of this scaffold as a precursor for the production of drugs.